5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone

• IUPAC Name: (2E)-2-[(E)-[5-(3-chlorophenyl)furan-2-yl]methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H10ClN3O2S/c15-10-3-1-2-9(6-10)12-5-4-11(20-12)7-16-18-14-17-13(19)8-21-14/h1-7H,8H2,(H,17,18,19)/b16-7+
• InChI Key: UGMJCYJUKZBKHS-FRKPEAEDSA-N
• Canonical SMILES: C1C(=O)NC(=NN=CC2=CC=C(O2)C3=CC(=CC=C3)Cl)S1
• Isomeric SMILES: C1C(=O)N/C(=N\N=C\C2=CC=C(O2)C3=CC(=CC=C3)Cl)/S1
• Molecular Formula: C14H10ClN3O2S
• Molecular Weight: 319.8 g/mol

Description

5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is a compound that has been synthesized for its potential use as an antitumor agent. This compound has been found to have promising results in scientific research and has been the subject of numerous studies. In

Mechanism of Action

The mechanism of action of 5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone is not fully understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in DNA replication and repair, leading to the accumulation of DNA damage and ultimately cell death. Additionally, this compound may interfere with the cell cycle, causing cancer cells to stop dividing and undergo apoptosis.
Biochemical and Physiological Effects:
In addition to its antitumor activity, 5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been found to have other biochemical and physiological effects. For example, this compound has been shown to have antioxidant activity, which may protect cells from oxidative damage. Additionally, this compound has been found to have anti-inflammatory activity, which may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone in lab experiments is its cytotoxic activity against cancer cells. This makes it a promising candidate for the development of new cancer treatments. However, one limitation of this compound is its potential toxicity to normal cells, which may limit its use in clinical settings.

Future Directions

There are many potential future directions for the study of 5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone. One direction is the development of new analogs of this compound with improved antitumor activity and reduced toxicity to normal cells. Another direction is the investigation of the mechanism of action of this compound, which may lead to the discovery of new targets for cancer therapy. Additionally, this compound may have potential applications in the treatment of other diseases, such as inflammatory conditions and neurodegenerative disorders.

Scientific Research Applications

5-(3-chlorophenyl)-2-furaldehyde (4-oxo-1,3-thiazolidin-2-ylidene)hydrazone has been studied extensively for its potential use as an antitumor agent. It has been found to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.